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This document provides critical safety information regarding unexploded ordnance (UXO),

including torpedoes. Attempting to handle, move, or dispose of a suspected torpedo or any

UXO is extremely dangerous and can result in serious injury or death.[1][2] Only certified

Explosive Ordnance Disposal (EOD) professionals are authorized to handle or dispose of

unexploded ordnance.[3]

This protocol is intended for researchers, scientists, and drug development professionals to

ensure their safety and the safety of those around them in the rare event of encountering a

suspected UXO. The procedures outlined below are based on the universally recommended

"3Rs" of explosive safety: Recognize, Retreat, and Report.[2][4][5]

Section 1: Immediate Safety and Logistical Plan
In the event a suspected torpedo or other UXO is discovered, the following steps must be

taken immediately and without deviation.

1.1: Recognize the Hazard Unexploded ordnance can vary greatly in appearance. It may be

heavily corroded, partially buried, or look new.[5] Treat any object resembling a bomb, shell,

grenade, or torpedo as a live and dangerous explosive.[1][3] Even very old munitions can

become more sensitive and dangerous over time.[1]

1.2: Retreat from the Area
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DO NOT TOUCH or move the object under any circumstances.[2][3] Any movement or even

a change in temperature could cause a detonation.[2]

Immediately stop all work and shut down any machinery to prevent vibrations.[3]

Evacuate the area, carefully retracing your steps to leave in the same direction from which

you entered.[2][5]

Establish a safe distance. While specific distances may vary, a minimum of 400 meters is a

general guideline for assembly points.[3]

1.3: Report to Authorities

Once at a safe distance, immediately call 911 or your local law enforcement agency.[2][5] Do

not use a cell phone or radio near the suspected UXO.[5]

Clearly state that you have found a suspected unexploded ordnance.

Provide the authorities with as much detail as possible about the location, size, and

appearance of the object.

Section 2: Roles and Responsibilities
Personnel Immediate Actions

Discovering Individual
Recognize, Retreat, and Report to a supervisor

and authorities.

Laboratory/Facility Supervisor
Ensure all personnel evacuate the area and that

authorities have been notified.

Emergency Services (911)
Dispatch local law enforcement and coordinate

with military EOD units.

Explosive Ordnance Disposal (EOD) Team
The only personnel authorized to handle, render

safe, or dispose of the UXO.[3][6]

Section 3: Disposal Workflow
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The disposal of a torpedo or any UXO is a highly specialized and dangerous operation

conducted exclusively by EOD professionals.[7][8] The following diagram illustrates the general

logical flow of this process.

Caption: Logical workflow for the safe reporting and professional disposal of unexploded

ordnance (UXO).

EOD teams are highly trained military personnel who utilize specialized techniques and

equipment to neutralize explosive threats.[6][9][10] Their methods may include rendering the

device safe for removal or, if necessary, performing a controlled detonation on-site.[8] These

operations are meticulously planned to minimize environmental impact and ensure the safety of

the surrounding area.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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